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Compound of Interest

Compound Name: Metesind Glucuronate

Cat. No.: B1676347 Get Quote

Initial research indicates that Metesind Glucuronate is not currently utilized or documented as

a biomarker in scientific literature. The primary application of this compound has been as an

investigational anticancer therapeutic.

Metesind Glucuronate, also known as AG-331, was developed as a thymidylate synthase

inhibitor.[1] Thymidylate synthase is a critical enzyme involved in the synthesis of DNA, and its

inhibition is a target for cancer therapy. Metesind is the active form of the drug, while Metesind
Glucuronate is a salt formulation.[2]

Clinical development of Metesind Glucuronate as an antineoplastic agent was undertaken,

but it appears to have been discontinued, notably for indications such as brain cancer.[1]

Extensive searches of scientific and clinical databases have not yielded any evidence of

Metesind Glucuronate being investigated or validated for use as a biomarker for any disease

state or to monitor therapeutic response. The available information is centered on its

mechanism of action as an anticancer drug and its chemical properties.

Therefore, the creation of detailed application notes, experimental protocols, and data

presentations for Metesind Glucuronate as a biomarker is not possible due to the absence of

foundational research and published data for this application.

For researchers interested in the broader field of glucuronidated compounds as biomarkers, it

is important to note that glucuronic acid and various glucuronide metabolites are actively being

investigated in several contexts. For example, circulating glucuronic acid has been studied as a
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potential biomarker for longevity and healthspan, as well as a prognostic indicator in diseases

like acute myeloid leukemia. Methodologies for the analysis of glucuronides, typically involving

liquid chromatography-mass spectrometry (LC-MS/MS), are well-established.

However, these applications are distinct from the specific use of "Metesind Glucuronate" as a

biomarker, for which there is no current scientific basis. Professionals in drug development and

research are advised to consult peer-reviewed literature for validated biomarkers relevant to

their specific areas of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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